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Compound of Interest

Compound Name: Triasulfuron

Cat. No.: B1222591

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive, step-by-step guide to the safe and compliant
disposal of Triasulfuron, a selective sulfonylurea herbicide. Adherence to these procedures is
essential to mitigate risks to personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including safety goggles, impervious gloves, and suitable protective
clothing.[1] Handle Triasulfuron in a well-ventilated area to avoid the formation and inhalation
of dust.[1][2]

Step-by-Step Disposal Procedures for Triasulfuron

The primary principle for the disposal of Triasulfuron is to prevent its release into the
environment, as it is very toxic to aquatic life with long-lasting effects.[2][3] The ultimate
disposal of this chemical must consider its impact on air quality, potential for migration in soil or
water, and effects on animal and plant life, in conformance with environmental and public
health regulations.

1. Unused or Surplus Triasulfuron:
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Preferred Method: Whenever possible, any unused portion of the material should be
recycled for its approved use or returned to the manufacturer or supplier.

Alternative Method: If recycling or return is not feasible, offer the surplus and non-recyclable
solutions to a licensed disposal company. Contact a licensed professional waste disposal
service to manage the material.

. Empty Containers:

Decontamination: All empty containers must be thoroughly decontaminated before disposal.
A triple-rinse procedure is recommended. The rinsings should be added to the spray tank for
use, not disposed of directly.

Recycling: If recycling facilities are available, replace the cap on the clean container and
return it to the recycler or a designated collection point.

Waste Management Facility: If not recycling, the container should be broken, crushed, or
punctured to prevent reuse and then delivered to an approved waste management facility.

On-Site Burial (if no facility is available): In the absence of an approved waste management
facility, the empty packaging may be buried 500 mm below the surface in a disposal pit. This
pit must be specifically marked and set up for this purpose, clear of waterways, desirable
vegetation, and tree roots, and must be in compliance with relevant local, state, or territory
government regulations.

Prohibition: Do not burn empty containers or the product itself.

. Spillage and Contaminated Materials:

Containment: In the event of a spill, prevent the spillage from entering drains or water
courses.

Cleanup: Sweep up the spilled granules into a pile and shovel into labeled containers for
subsequent disposal. Avoid generating dust during this process. The spill area should then
be decontaminated with detergent and water.
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o Disposal: All contaminated materials, including absorbent pads and cleaning materials,

should be placed in a suitable, closed container and disposed of as unused product through

a licensed waste disposal service.

Quantitative Data Summary

While specific quantitative limits for disposal are typically determined by local regulations, the

following data from safety data sheets provide context for the hazardous nature of

Triasulfuron.

Parameter

Value

Source

UN Number

3077

IMDG Transport Hazard Class

9 (Miscellaneous dangerous

substances)

GHS Hazard Statement

H410: Very toxic to aquatic life

with long lasting effects

Oral LD50 (Rat)

>5,000 mg/kg

Dermal LD50 (Rat)

>2,000 mg/kg

Inhalation LC50/4 h (Rat)

>5,185 mg/l

Australian ADI for humans

0.005 mg/kg/day

ADI: Acceptable Daily Intake

Experimental Protocols

The provided information focuses on operational disposal procedures rather than experimental

protocols for detoxification. The standard and recommended procedure is incineration by a

licensed facility, which requires specialized equipment to ensure complete combustion and

prevent atmospheric contamination. Studies have investigated the environmental fate of

Triasulfuron, noting that its degradation is influenced by factors such as soil composition and

pH, with hydrolysis occurring more rapidly in acidic conditions. However, these are not disposal

protocols for laboratory settings.
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Logical Workflow for Triasulfuron Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Triasulfuron and its containers.
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Click to download full resolution via product page

Caption: Decision workflow for the disposal of Triasulfuron waste and empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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